Cas no 1189872-30-7 (3,4,5-trimethoxy-N-{5-methyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}benzamide hydrochloride)

• Product Name: 3,4,5-trimethoxy-N-{5-methyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}benzamide hydrochloride
• CAS No: 1189872-30-7
• MF: C₁₇H₂₂ClN₃O₄S
• MW: 399.892282009125
• CID: 6216358
• PubChem ID: 44826971
• Update Time: 2025-10-28

3,4,5-trimethoxy-N-{5-methyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}benzamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3,4,5-trimethoxy-N-{5-methyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}benzamide hydrochloride
• SR-01000910694-1
• AKOS026681035
• 3,4,5-trimethoxy-N-(5-methyl-6,7-dihydro-4H-[1,3]thiazolo[5,4-c]pyridin-2-yl)benzamide;hydrochloride
• 1189872-30-7
• SR-01000910694
• 3,4,5-trimethoxy-N-{5-methyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}benzamide hydrochloride
• F2093-0023
• 3,4,5-trimethoxy-N-(5-methyl-4,5,6,7-tetrahydrothiazolo[5,4-c]pyridin-2-yl)benzamide hydrochloride

• Inchi： 1S/C17H21N3O4S.ClH/c1-20-6-5-11-14(9-20)25-17(18-11)19-16(21)10-7-12(22-2)15(24-4)13(8-10)23-3;/h7-8H,5-6,9H2,1-4H3,(H,18,19,21);1H
• InChI Key： NVGMUXXCUKRCFO-UHFFFAOYSA-N
• SMILES： Cl.S1C(NC(C2C=C(C(=C(C=2)OC)OC)OC)=O)=NC2=C1CN(C)CC2

Computed Properties

• Exact Mass: 399.1019551g/mol
• Monoisotopic Mass: 399.1019551g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 455
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101Ų

Additional information on 3,4,5-trimethoxy-N-{5-methyl-4H,5H,6H,7H-1,3thiazolo5,4-cpyridin-2-yl}benzamide hydrochloride

Comprehensive Guide to 3,4,5-Trimethoxy-N-{5-methyl-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridin-2-yl}benzamide hydrochloride (CAS No. 1189872-30-7)

3,4,5-Trimethoxy-N-{5-methyl-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridin-2-yl}benzamide hydrochloride (CAS No. 1189872-30-7) is a specialized chemical compound with significant potential in pharmaceutical research and development. This compound belongs to the class of benzamide derivatives, which are known for their diverse biological activities. The presence of a thiazolo[5,4-c]pyridine moiety in its structure makes it particularly interesting for medicinal chemistry applications.

The molecular formula of 3,4,5-trimethoxy-N-{5-methyl-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridin-2-yl}benzamide hydrochloride is C₁₉H₂₃N₃O₄S·HCl, and it has a molecular weight of approximately 425.93 g/mol. The compound features a trimethoxybenzamide group attached to a thiazolopyridine scaffold, which contributes to its unique physicochemical properties. Researchers are particularly interested in its solubility, stability, and potential interactions with biological targets.

One of the most searched questions about this compound is: "What are the applications of 3,4,5-trimethoxy-N-{5-methyl-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridin-2-yl}benzamide hydrochloride in drug discovery?" Current studies suggest that this compound may have potential as a kinase inhibitor or receptor modulator, making it valuable for investigating new therapeutic approaches. Its structural features are similar to those of known bioactive molecules, which has led to increased interest from pharmaceutical companies and academic researchers alike.

The synthesis of 3,4,5-trimethoxy-N-{5-methyl-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridin-2-yl}benzamide hydrochloride typically involves multi-step organic reactions, including condensation and cyclization processes. The hydrochloride salt form improves the compound's stability and solubility, which are critical factors for biological testing. Researchers often inquire about "synthetic routes for thiazolopyridine derivatives" and "optimization of benzamide-based compounds," reflecting the growing interest in this chemical space.

In terms of market dynamics, the demand for specialty chemicals like 3,4,5-trimethoxy-N-{5-methyl-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridin-2-yl}benzamide hydrochloride has been steadily increasing, particularly in the pharmaceutical and biotechnology sectors. The compound's CAS number (1189872-30-7) serves as a unique identifier for procurement and regulatory purposes. Many researchers search for "suppliers of CAS 1189872-30-7" or "pricing for thiazolopyridine derivatives," indicating its commercial relevance.

From a safety perspective, proper handling procedures should always be followed when working with 3,4,5-trimethoxy-N-{5-methyl-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridin-2-yl}benzamide hydrochloride. While not classified as hazardous under standard conditions, appropriate laboratory practices including the use of personal protective equipment are recommended. This aligns with frequently searched terms like "safety data for benzamide derivatives" and "handling protocols for research chemicals."

The future research directions for 3,4,5-trimethoxy-N-{5-methyl-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridin-2-yl}benzamide hydrochloride may include structure-activity relationship studies, formulation development, and preclinical evaluations. The compound's unique combination of trimethoxy phenyl and thiazolopyridine moieties offers numerous possibilities for chemical modification and optimization. These aspects are frequently explored in search queries such as "medicinal chemistry of thiazolo[5,4-c]pyridines" and "drug design with benzamide scaffolds."

For researchers interested in analytical characterization, 3,4,5-trimethoxy-N-{5-methyl-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridin-2-yl}benzamide hydrochloride can be analyzed using various techniques including HPLC, mass spectrometry, and NMR spectroscopy. The compound's purity and identity are crucial for reliable research outcomes, which explains the popularity of searches like "analytical methods for CAS 1189872-30-7" and "spectral data of thiazolopyridine derivatives."

In conclusion, 3,4,5-trimethoxy-N-{5-methyl-4H,5H,6H,7H-1,3-thiazolo[5,4-c]pyridin-2-yl}benzamide hydrochloride (CAS No. 1189872-30-7) represents an important compound in contemporary medicinal chemistry research. Its structural features, potential biological activities, and synthetic accessibility make it a valuable tool for drug discovery efforts. As research progresses, we anticipate new insights into its applications and mechanisms of action, further solidifying its position in pharmaceutical development pipelines.